Cas no 1439896-09-9 (2H-Thiopyran-3-amine, tetrahydro-, 1-oxide)

• Product Name: 2H-Thiopyran-3-amine, tetrahydro-, 1-oxide
• CAS No: 1439896-09-9
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 5100820
• Update Time: 2023-08-25

2H-Thiopyran-3-amine, tetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Aminotetrahydro-2H-thiopyran 1-oxide
• 2H-Thiopyran-3-amine, tetrahydro-, 1-oxide
• starbld0039919

• Inchi： 1S/C5H11NOS/c6-5-2-1-3-8(7)4-5/h5H,1-4,6H2
• InChI Key： DCEXBHHMCWGDTA-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• XLogP3: -1.1
• Topological Polar Surface Area: 62.3